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Compound of Interest

Compound Name: 4-Hydroxyindolin-2-one

Cat. No.: B081680 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data associated

with hydroxy-arylindolin-2-one scaffolds. The indolin-2-one core is a privileged structure in

medicinal chemistry, forming the basis for numerous biologically active compounds. The

addition of hydroxyl and aryl moieties creates key structural features for molecular interaction

and further functionalization.

Due to the greater availability of consolidated data for the 3-hydroxy isomer in published

literature, this guide will utilize N-substituted 3-(2-aryl-2-oxoethyl)-3-hydroxyindolin-2-ones as a

representative class to detail the experimental protocols and spectroscopic analysis. The

principles and workflows described herein are directly applicable to the broader class of

hydroxy-arylindolin-2-ones, including the 4-hydroxy isomers.

Synthesis and Characterization Workflow
The synthesis of these compounds typically involves a catalyzed reaction, followed by

purification and a suite of spectroscopic analyses to confirm the final structure.

Synthetic Pathway: An operationally simple and efficient method for synthesizing racemic N-

substituted 3-(2-aryl-2-oxoethyl)-3-hydroxyindolin-2-ones is the piperidine-catalyzed aldol

reaction between N-alkylisatins and aryl methyl ketones.[1] These aldol products can then

serve as intermediates for further chemical transformations.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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